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Compound of Interest

Compound Name: 7-Chloro-2-methylquinolin-4-ol

CAS No.: 15644-88-9

Cat. No.: B3024622 Get Quote

7-Chloro-2-methylquinolin-4-ol belongs to the quinoline family, a class of heterocyclic

aromatic compounds that are of significant interest in medicinal chemistry and drug

development. The quinoline scaffold is a "privileged structure," appearing in a wide array of

therapeutic agents known for their potent anticancer, antibacterial, antifungal, and antiparasitic

properties.[1] As researchers continue to explore the potential of novel quinoline derivatives, a

thorough understanding of their safe handling and associated risks is not merely a regulatory

formality but a cornerstone of responsible and effective science.

This guide provides a comprehensive technical overview of the safety and handling protocols

for 7-Chloro-2-methylquinolin-4-ol. It is designed for researchers, scientists, and drug

development professionals who may work with this compound or its structural analogs. The

causality behind each recommendation is explained to foster a deeper understanding of

chemical safety principles, ensuring that innovation and safety proceed hand-in-hand. While

specific toxicological data for 7-Chloro-2-methylquinolin-4-ol is limited, this guide synthesizes

information from safety data sheets (SDS) of structurally similar compounds, such as 7-chloro-

4-hydroxyquinoline and 4,7-dichloroquinoline, to establish a robust framework for risk

mitigation.[2][3][4]

Section 1: Hazard Identification and Risk
Assessment
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A comprehensive risk assessment is the foundation of safe laboratory practice. For 7-Chloro-2-
methylquinolin-4-ol, the primary hazards are inferred from related quinoline compounds,

which are consistently classified as irritants with potential for toxicity.[3][5][6]

1.1 GHS Hazard Profile

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. Based on data for analogous

compounds, 7-Chloro-2-methylquinolin-4-ol should be handled as a substance with the

following potential hazards:
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Hazard Class Category Hazard Statement Rationale & Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

Analogous

compounds like 7-

chloro-4-

hydroxyquinoline and

4,7-dichloroquinoline

are classified as skin

irritants.[3][4][6]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation.

Direct contact of dust

or solutions with eyes

is likely to cause

significant irritation.[3]

[4][5][6]

Acute Toxicity, Oral Category 3 (Assumed)
H301: Toxic if

swallowed.

While specific LD50

data is unavailable for

this compound, some

related quinolin-4-ols

are classified as toxic

if swallowed.[7]

Prudence dictates a

conservative

approach.

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation.

Inhalation of airborne

dust can irritate the

respiratory system.[3]

[4][5][6]

1.2 Primary Routes of Exposure

Inhalation: Breathing in airborne dust of the solid compound is a primary concern.[3]

Skin Contact: Direct contact can lead to irritation.[2][3]

Eye Contact: The compound is a serious eye irritant.[3][6]
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Ingestion: Accidental ingestion may be harmful.[3]

1.3 Stability and Reactivity

Reactivity: The compound is generally stable under recommended storage conditions.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents.[8][9]

Hazardous Decomposition Products: Thermal decomposition, particularly during a fire, may

produce toxic gases such as carbon oxides (CO, CO2), nitrogen oxides (NOx), and

hydrogen chloride gas.[8]

Section 2: Exposure Control and Personal
Protection
Controlling exposure is achieved through a combination of engineering controls, administrative

controls, and personal protective equipment (PPE). This multi-layered approach is often

visualized as the "Hierarchy of Controls."
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Hierarchy of Controls for 7-Chloro-2-methylquinolin-4-ol

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Fig 1: Hierarchy of Controls

Click to download full resolution via product page

Caption: Fig 1: The Hierarchy of Controls prioritizes strategies from most to least effective.

2.1 Engineering Controls: The First Line of Defense The primary engineering control for

handling 7-Chloro-2-methylquinolin-4-ol is a properly functioning and certified chemical fume

hood.

Causality: A fume hood is essential because it isolates the researcher from the chemical,

capturing airborne dust and vapors at the source. This directly mitigates the inhalation

hazard, which is a primary route of exposure for powdered solids.[4] All weighing, handling of

the solid, and preparation of solutions must be conducted within the fume hood.

2.2 Personal Protective Equipment (PPE): The Essential Barrier PPE is not a substitute for

engineering controls but is a mandatory final barrier between the researcher and the chemical.
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Eye Protection: Chemical safety goggles are required. Standard safety glasses do not

provide a sufficient seal against dust and splashes.[10]

Causality: Given that the compound is a serious eye irritant, goggles provide a 360-degree

seal around the eyes, preventing airborne particles or accidental splashes from causing

injury.[3]

Hand Protection: Nitrile gloves are the standard recommendation. Always inspect gloves for

tears or holes before use and wash hands thoroughly after removal.[10]

Causality: To prevent skin irritation, gloves provide a direct barrier.[2] Change gloves

immediately if they become contaminated.

Body Protection: A flame-resistant lab coat should be worn and kept fully fastened.

Causality: A lab coat protects the skin on the arms and body from contact with dust and

prevents the contamination of personal clothing.

Respiratory Protection: Generally not required if work is conducted within a certified fume

hood. If a situation arises where dust cannot be controlled (e.g., large spill cleanup outside a

hood), a NIOSH-approved respirator with particulate filters would be necessary.

Section 3: Protocols for Safe Handling, Storage, and
Disposal
Adherence to standardized protocols is critical for ensuring safety and experimental

reproducibility.

3.1 Step-by-Step Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is on and functioning correctly.

Clear the workspace of any unnecessary items. Confirm that an appropriate chemical spill kit

and safety shower/eyewash station are accessible.

Don PPE: Put on all required PPE as described in Section 2.2.
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Weighing and Transfer: Conduct all weighing and transfers of the solid compound inside the

fume hood. Use a spatula for transfers and handle gently to minimize the generation of

airborne dust.[8]

Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to avoid

splashing. Keep the container capped or covered when not actively adding reagents.

Post-Handling: After use, securely close the primary container.[10] Decontaminate the

spatula and any surfaces within the fume hood that may have come into contact with the

chemical.

Doff PPE: Remove gloves and lab coat before leaving the laboratory. Wash hands

thoroughly with soap and water.[10]

3.2 Storage Requirements Proper storage is essential for maintaining the chemical's integrity

and preventing accidental exposure.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

like strong oxidizing agents.[8][9]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[3] The storage location should be clearly labeled.

3.3 Disposal Protocol Chemical waste disposal must comply with all local, state, and federal

regulations.

Waste Segregation: All solid waste contaminated with 7-Chloro-2-methylquinolin-4-ol (e.g.,

weigh boats, contaminated gloves, paper towels) and liquid waste (solutions) must be

collected in separate, clearly labeled hazardous waste containers. Do not dispose of this

chemical down the drain.[11]

Professional Disposal: Arrange for waste pickup through a licensed professional waste

disposal service.[8] The recommended disposal method often involves incineration in a

chemical incinerator equipped with an afterburner and scrubber.[8]

Section 4: Emergency Procedures
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Preparedness is key to mitigating the impact of an accidental exposure or spill.

Emergency Response: Spill Protocol

Spill Occurs

Assess Spill Size & Location

Small Spill (Inside Fume Hood)?

Large Spill or Outside Hood

No

Contain & Clean Up
(Use Spill Kit, Avoid Dust)

Yes

Evacuate Area Place Waste in Labeled Container

Decontaminate Area

Report Incident

Alert Supervisor & EHS

Secure Area / Prevent Entry

Fig 2: Decision workflow for spill response

Click to download full resolution via product page
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Caption: Fig 2: A decision workflow for responding to a chemical spill.

4.1 First Aid Measures Immediate and correct first aid can significantly reduce the severity of

an injury.

Inhalation: If inhaled, immediately move the affected person to fresh air. If breathing is

difficult or symptoms persist, seek medical attention.[2][3]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water. Call a poison control center or physician

immediately.[2][10]

4.2 Fire Fighting Measures

Extinguishing Media: Use a dry chemical, carbon dioxide (CO2), water spray (fog), or

alcohol-resistant foam to extinguish a fire.[8]

Specific Hazards: During a fire, irritating and toxic gases may be generated, including

hydrogen chloride.[8]

Protective Equipment: Firefighters must wear full protective equipment and a self-contained

breathing apparatus (SCBA).[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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